Cas no 941957-15-9 (2-(4-methoxyphenyl)-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylacetamide)

• Product Name: 2-(4-methoxyphenyl)-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylacetamide
• CAS No: 941957-15-9
• MF: C₂₀H₂₂N₂O₃
• MW: 338.400285243988
• CID: 5506137
• Update Time: 2025-06-08

2-(4-methoxyphenyl)-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]acetamide
• 2-(4-methoxyphenyl)-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylacetamide

• Inchi： 1S/C20H22N2O3/c1-14-5-8-16(13-18(14)22-11-3-4-20(22)24)21-19(23)12-15-6-9-17(25-2)10-7-15/h5-10,13H,3-4,11-12H2,1-2H3,(H,21,23)
• InChI Key： UKSDWPZRBSXSCE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(N2CCCC2=O)=C1)(=O)CC1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(4-methoxyphenyl)-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylacetamide

Research Brief on 2-(4-methoxyphenyl)-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylacetamide (CAS: 941957-15-9)

The compound 2-(4-methoxyphenyl)-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylacetamide (CAS: 941957-15-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of neurological disorders and cancer. The presence of a methoxyphenyl group and a pyrrolidinone moiety suggests possible interactions with biological targets such as enzymes and receptors, making it a promising candidate for drug development.

Recent studies have focused on the synthesis and pharmacological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route for 941957-15-9, highlighting its scalability and reproducibility. The study also explored the compound's binding affinity to serotonin receptors, with preliminary data indicating moderate selectivity for the 5-HT_2A subtype. These findings suggest potential applications in the treatment of psychiatric disorders, although further in vivo studies are required to confirm efficacy and safety.

In addition to its neurological applications, 941957-15-9 has been investigated for its anti-cancer properties. A recent in vitro study demonstrated that the compound inhibits the proliferation of certain cancer cell lines, including breast and lung adenocarcinoma, by modulating the PI3K/AKT/mTOR signaling pathway. The study, published in Bioorganic & Medicinal Chemistry Letters, reported an IC₅₀ value in the low micromolar range, indicating promising cytotoxic activity. However, the mechanism of action remains to be fully elucidated, and additional studies are needed to assess its selectivity and potential off-target effects.

Another area of interest is the compound's potential as a proteolysis-targeting chimera (PROTAC). A 2024 preprint on bioRxiv proposed that 941957-15-9 could serve as a scaffold for designing PROTACs targeting neurodegenerative disease-related proteins. The study utilized computational docking and molecular dynamics simulations to predict the compound's interactions with E3 ubiquitin ligases, suggesting its utility in targeted protein degradation strategies. While these results are preliminary, they open new avenues for research in the field of targeted therapeutics.

Despite these promising findings, challenges remain in the development of 941957-15-9 as a therapeutic agent. Pharmacokinetic studies have revealed limited oral bioavailability, likely due to its poor solubility and metabolic instability. Recent efforts have focused on prodrug strategies and formulation optimization to address these issues. A 2023 patent application disclosed a series of derivatives with improved pharmacokinetic profiles, though none have yet advanced to clinical trials.

In conclusion, 2-(4-methoxyphenyl)-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylacetamide represents a multifaceted compound with potential applications in neurology and oncology. While current research is still in the preclinical stage, the compound's unique pharmacological properties warrant further investigation. Future studies should prioritize mechanism elucidation, structural optimization, and translational research to fully realize its therapeutic potential.